2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride
Overview
Description
2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride, also known as HAA, is a chemical compound that has drawn attention from the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit significant biological activity, making it a promising candidate for drug development. In
Mechanism of Action
The mechanism of action of 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride involves the inhibition of enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the breakdown of neurotransmitters such as acetylcholine and dopamine. By inhibiting these enzymes, 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride increases the levels of these neurotransmitters in the brain, leading to improved cognitive function and mood.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride exhibits significant biochemical and physiological effects. In vitro studies have shown that 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride exhibits potent inhibitory activity against acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. In vivo studies have shown that 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride can improve cognitive function and mood in animal models of neurological disorders such as Alzheimer’s disease and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride is its potent inhibitory activity against various enzymes implicated in neurological disorders. This makes it a promising candidate for drug development. However, one of the limitations of 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride is its relatively complex synthesis method, which may limit its widespread use in research.
Future Directions
There are several future directions for research on 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride. One area of research could focus on developing more efficient synthesis methods for 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride, which could increase its availability for research. Another area of research could focus on exploring the potential of 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride as a drug candidate for the treatment of neurological disorders such as Alzheimer’s disease and depression. Additionally, research could also focus on elucidating the structure-activity relationship of 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride to further optimize its biological activity.
Scientific Research Applications
2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride has been extensively studied for its potential applications in the field of medicinal chemistry. Research has shown that 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride exhibits potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are implicated in various neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and depression. Therefore, 2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride has been suggested as a potential candidate for the development of drugs to treat these conditions.
properties
IUPAC Name |
2-(3-hydroxyazetidin-3-yl)acetonitrile;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O.ClH/c6-2-1-5(8)3-7-4-5;/h7-8H,1,3-4H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNUFGBMCCMVRGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)(CC#N)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Hydroxyazetidin-3-yl)acetonitrile hydrochloride | |
CAS RN |
1803604-94-5 |
Source
|
| Record name | 3-Azetidineacetonitrile, 3-hydroxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803604-94-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(3-hydroxyazetidin-3-yl)acetonitrile hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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